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Compound of Interest

Compound Name: 2-Chloro-4-methylbenzotrifluoride

Cat. No.: B1349371

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties,
synthesis, and experimental protocols related to 2-Chloro-4-methylbenzotrifluoride, a key
intermediate in the pharmaceutical and agrochemical industries.

Physicochemical Properties

2-Chloro-4-methylbenzotrifluoride is a halogenated aromatic compound with the chemical
formula CsHeCIFs. Its properties make it a versatile building block in organic synthesis.

Property Value

Boiling Point 184.6°C at 760 mmHg[1]
Density 1.287 + 0.06 g/cm3[1]
Flash Point 68.7 £ 17.9°C[1]
Molecular Weight 194.58 g/mol

Experimental Protocols
Determination of Boiling Point

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1349371?utm_src=pdf-interest
https://www.benchchem.com/product/b1349371?utm_src=pdf-body
https://www.benchchem.com/product/b1349371?utm_src=pdf-body
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The boiling point of 2-Chloro-4-methylbenzotrifluoride can be determined using standard
laboratory methods such as the capillary method or simple distillation.

Capillary Method Protocol:
e A small amount of 2-Chloro-4-methylbenzotrifluoride is placed in a small test tube.

o Acapillary tube, sealed at one end, is inverted and placed into the test tube containing the
liquid.

e The test tube is attached to a thermometer and heated in a suitable apparatus, such as a
Thiele tube or an oil bath, to ensure uniform heating.[2][3]

e The temperature is slowly increased.

e The boiling point is the temperature at which a rapid and continuous stream of bubbles
emerges from the open end of the capillary tube.[2]

Simple Distillation Protocol:

e Approximately 5 mL of 2-Chloro-4-methylbenzotrifluoride is placed in a distilling flask.
o The distillation apparatus is assembled, including a condenser and a receiving flask.

e The sample is heated, and the temperature is monitored.

e The boiling point is the highest temperature recorded when the vapor pressure of the liquid
equals the external atmospheric pressure, and the liquid is actively distilling.[1]

e |tis crucial to record the barometric pressure at the time of the measurement as the boiling
point is pressure-dependent.[1]

Synthesis of 2-Chloro-4-methylbenzotrifluoride

One common method for the synthesis of 2-Chloro-4-methylbenzotrifluoride involves the
chlorination of 4-methylbenzotrifluoride.

Synthesis Workflow
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Caption: Synthesis of 2-Chloro-4-methylbenzotrifluoride.

Applications in Drug Development

2-Chloro-4-methylbenzotrifluoride serves as a critical building block in the synthesis of
various active pharmaceutical ingredients (APIs). The presence of the trifluoromethyl group can
enhance the metabolic stability and binding affinity of drug candidates. Its chemical structure
allows for further functionalization to create complex molecules with desired therapeutic
properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylbenzotrifluoride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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